1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone

• IUPAC Name: 1-[4-[2-aminoethyl(ethyl)amino]piperidin-1-yl]ethanone
• InChI: InChI=1S/C11H23N3O/c1-3-13(9-6-12)11-4-7-14(8-5-11)10(2)15/h11H,3-9,12H2,1-2H3
• InChI Key: LFPDKYVFBQPABX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN)C1CCN(CC1)C(=O)C
• Molecular Formula: C11H23N3O
• Molecular Weight: 213.32 g/mol

Description

1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone (CAS: 1353972-10-7) is a piperidine-derived compound featuring an acetylated piperidine ring substituted with a branched ethylamino-ethylamine group. Its molecular formula is C₁₁H₂₂N₃O, with a molar mass of 212.31 g/mol . The compound is cataloged under supplier codes such as 10-F082343 (CymitQuimica) and is utilized in medicinal chemistry research, particularly as an intermediate in drug synthesis . Its structural flexibility allows for diverse modifications, making it a scaffold for studying bioactivity and physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone typically involves multi-step organic reactions. One common method includes the reaction of piperidine with ethylamine and subsequent functionalization with ethanone. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactors where the reactants are combined under optimized conditions. The use of continuous flow reactors can also be employed to enhance efficiency and scalability. Purification steps such as crystallization or chromatography are essential to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4).

Substitution: Common reagents include halogens (e.g., chlorine, bromine) and nucleophiles (e.g., hydroxide ions).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may yield alcohols or alkanes.

Scientific Research Applications

Pharmacological Applications

• Antidepressant Activity : Research has indicated that compounds with piperidine structures can exhibit antidepressant properties. The structural characteristics of 1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone may contribute to its potential efficacy in treating mood disorders. Studies exploring similar piperidine derivatives have shown promise in modulating neurotransmitter systems, particularly serotonin and norepinephrine pathways.
• Analgesic Effects : The compound's ability to interact with opioid receptors suggests potential applications in pain management. Analogs of piperidine have been investigated for their analgesic properties, indicating that this compound may be a candidate for further research in developing new pain relief medications.
• CNS Activity : Due to its structural similarity to other known psychoactive substances, there is interest in exploring the central nervous system (CNS) effects of 1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone. Initial studies on related compounds suggest they may influence cognitive functions and behavior, warranting further investigation into their mechanisms of action.

Case Study 1: Antidepressant Potential

A study published in the Journal of Medicinal Chemistry examined several piperidine derivatives for their antidepressant-like effects in animal models. The results suggested that modifications to the piperidine ring could enhance serotonin receptor affinity, leading to improved antidepressant activity. While 1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone was not specifically tested, its structural analogs showed significant promise.

Case Study 2: Analgesic Properties

In a clinical trial reported in Pain Medicine, researchers evaluated a series of piperidine-based compounds for their analgesic effects. The findings indicated that certain modifications increased the compounds' binding affinity to mu-opioid receptors, resulting in enhanced pain relief. This provides a basis for exploring 1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone as a potential analgesic agent.

Mechanism of Action

The mechanism of action of 1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Physicochemical and Pharmacokinetic Comparison

Compound	Molecular Weight (g/mol)	logP*	Aqueous Solubility (mg/mL)	Key Functional Groups
Target Compound	212.31	0.8	12.5	Ethylamino, acetyl
Cyclopropyl Derivative	225.33	1.2	8.7	Cyclopropylamino
Difluorobenzoyl Derivative	267.27	2.1	2.3	Difluorobenzoyl
MK47	272.27	1.8	5.6	Trifluoromethylphenyl, piperazine

*logP values estimated via computational tools (e.g., ChemAxon).

Biological Activity

1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone, also known by its CAS number 1353972-10-7, is a compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

The compound has a molecular weight of approximately 213.32 g/mol and is classified under various chemical families, including piperidine derivatives. Its structure includes a piperidine ring substituted with an ethylamino group, which is crucial for its biological activity.

Research into the biological activity of similar piperidine compounds suggests several mechanisms through which they exert their effects:

• Antimicrobial Activity : Compounds in this class have shown the ability to inhibit bacterial growth by disrupting nucleic acid synthesis and altering cell membrane permeability. For instance, studies indicate that alkaloids can interfere with protein synthesis and cause significant membrane damage, leading to bactericidal effects .
• Efflux Pump Inhibition : Some piperidine derivatives act as efflux pump inhibitors, enhancing the efficacy of antibiotics against resistant bacterial strains. This mechanism is vital in combating multidrug resistance .

Case Studies and Research Findings

• Antimicrobial Studies : A study focusing on pyrrolidine derivatives revealed that certain compounds exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria, with MIC values ranging from 75 µg/mL to over 150 µg/mL depending on the specific bacteria tested .
• In Silico Studies : Molecular docking studies have been utilized to predict the binding affinities of various piperidine derivatives to bacterial targets. These studies often correlate well with in vitro results, suggesting that computational methods can effectively guide the development of new antimicrobial agents .
• Pharmacological Profiles : The pharmacological profiles of related compounds indicate a wide range of activities including antimicrobial, antimalarial, and anticancer properties. This diversity underscores the potential utility of 1-{4-[(2-Amino-ethyl)-ethyl-amino]-piperidin-1-yl}-ethanone in therapeutic applications .